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Compound of Interest

Compound Name: 5-Fluoronicotinaldehyde

CAS No.: 39891-04-8

Cat. No.: B1315728

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Fluoronicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physicochemical Profile
5-Fluoronicotinaldehyde, also known as 3-Fluoro-5-formylpyridine, is an organic compound

with the molecular formula C₆H₄FNO.[1][2][3] Its structure, featuring a pyridine ring substituted

with a fluorine atom and a reactive aldehyde group, makes it a valuable intermediate in the

synthesis of novel pharmaceuticals and agrochemicals.[4] The fluorine substitution, in

particular, can enhance biological activity and lipophilicity in target molecules.[4]

A clear understanding of its physical and chemical properties is the foundation of a robust

safety protocol. The data, summarized below, has been compiled from multiple supplier safety

data sheets. It is important to note the minor variations in reported values, which can stem from

differences in measurement conditions or sample purity.

Table 1: Physicochemical Properties of 5-Fluoronicotinaldehyde
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Property Value Source(s)

CAS Number 39891-04-8 [1][2][3][5][6]

Molecular Formula C₆H₄FNO [1][2][3][5]

Molecular Weight 125.1 g/mol [1][2][3][5]

Appearance
Colorless to pale yellow liquid

or low-melting solid
[4][7]

Boiling Point

188.6 °C at 760 mmHg71-76

°C at 10 mmHg249.4 °C at 760

mmHg

[1][2][8][9]

Density 1.27 g/cm³1.392 g/cm³ [1][9]

Flash Point 67.9 °C104.7 °C [1][9]

Note on Data Discrepancies: The variations in boiling point and flash point highlight the

importance of consulting the specific SDS provided by your supplier. The significant difference

in boiling points at atmospheric versus reduced pressure is expected and critical for planning

distillation or high-temperature reactions.

Hazard Identification and Risk Assessment
5-Fluoronicotinaldehyde is classified as an irritant and a potential skin sensitizer.[1][8] The

primary hazards are associated with direct contact and inhalation. A thorough risk assessment

should precede any handling of this compound.

GHS Hazard Statements:

H315: Causes skin irritation.[2][8][9][10]

H317: May cause an allergic skin reaction.[8]

H319: Causes serious eye irritation.[8][9][10]

H335: May cause respiratory irritation.[8][9][10]
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The causality behind these classifications lies in the chemical's reactivity. The aldehyde

functional group can react with biological macromolecules, leading to irritation. The potential for

skin sensitization implies that repeated exposure could lead to an exaggerated allergic

response in susceptible individuals.[8]

The Hierarchy of Controls: A Proactive Safety
Framework
To mitigate the identified risks, a systematic approach based on the hierarchy of controls is

essential. This framework prioritizes the most effective control measures.

Elimination
(Not Feasible)

Substitution
(Evaluate Alternatives)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Elimination/Substitution: As 5-Fluoronicotinaldehyde is often a necessary synthetic

intermediate, elimination is typically not feasible. Substitution should be considered if a less
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hazardous alternative can achieve the same synthetic outcome.

Engineering Controls: This is the most critical control measure. All handling of 5-
Fluoronicotinaldehyde must be conducted in a certified chemical fume hood to prevent

inhalation of vapors.[5]

Administrative Controls: Standard Operating Procedures (SOPs) for the specific experiment

should be written and approved. All personnel must be trained on the hazards and safe

handling procedures.

Personal Protective Equipment (PPE): PPE is the last line of defense. The required PPE is

detailed in the following section.

Personal Protective Equipment (PPE) and Handling
Protocols
Adherence to proper PPE and handling procedures is mandatory.

Required PPE:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Dispose of contaminated

gloves properly to avoid skin contact.[5][8]

Eye/Face Protection: Safety glasses with side shields or goggles are required.[5][7][8] An

eye wash station must be readily accessible.[7]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or tasks with

a higher risk of splashing, consider an apron or chemical-resistant suit.[5][7][11]

Safe Handling Protocol:

Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.

Clear the workspace of any unnecessary items.

Aliquotting: When transferring the chemical, use appropriate tools (e.g., pipette, spatula).

Avoid generating dust or aerosols. Keep containers tightly closed when not in use.[8]
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Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8][9][12]

Decontaminate the work area.

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials such as

oxidizing agents.[5][10][13] The container must be kept tightly closed.[8][9][10] Store locked

up.[8][9][13]

Emergency Procedures: First Aid and Spill
Response
Prompt and correct action during an emergency is crucial to minimizing harm.

First Aid Measures
Table 2: First Aid for 5-Fluoronicotinaldehyde Exposure
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Exposure Route Action Rationale

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek immediate

medical attention.[8][9][11]

Removes the individual from

the source of exposure and

supports respiration.

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with plenty of

soap and running water for at

least 15 minutes.[7][8][11]

Seek medical attention if

irritation or a rash develops.[8]

Rapid decontamination is

essential to minimize skin

irritation and absorption.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[7][8]

[11][12] Remove contact

lenses if present and easy to

do.[8][9][12] Seek immediate

medical attention.

Thorough irrigation is

necessary to remove the

chemical and prevent serious

eye damage.

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. If the person is

conscious, give them a glass

of water to drink.[7][8] Seek

immediate medical attention.

Inducing vomiting can cause

further damage. Dilution may

help, but professional medical

evaluation is required.

Spill Response Protocol
A moderate hazard exists in the event of a spill.[8] The following workflow should be initiated

immediately.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://www.geneseo.edu/sites/default/files/documents/5-fluoropicolinaldehyde%20sds%202023.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.geneseo.edu/sites/default/files/documents/5-fluoropicolinaldehyde%20sds%202023.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.geneseo.edu/sites/default/files/documents/5-fluoropicolinaldehyde%20sds%202023.pdf
https://www.fishersci.com/store/msds?partNumber=AC427191000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://www.fishersci.com/store/msds?partNumber=AC427191000&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: 5-Fluoronicotinaldehyde Spill Response

Alert Personnel & Evacuate Area

Assess Spill Size & Risk
(Ensure Ventilation)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Material
(Sand, Vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Place in Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area
& Equipment

Dispose of Waste via
Authorized Channels

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Evacuate and Alert: Clear the immediate area of all personnel and alert others to the spill.[8]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For liquid spills, contain and absorb the material with an inert substance like sand,

earth, or vermiculite.[8]

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[8]

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the waste and any contaminated materials through an authorized

hazardous waste collection service, in accordance with local, state, and federal regulations.

[7][8]

Fire and Reactivity Data
Fire Fighting: This material is non-combustible and not considered a significant fire risk;

however, containers may burn.[8] In the event of a fire, use extinguishing media suitable for

the surrounding environment, such as dry powder, water spray, or carbon dioxide.[7][8][14]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear

to prevent contact with skin and eyes.[7][8]

Reactivity: The product is generally stable under normal conditions.[8][15]

Conditions to Avoid: Heat, flames, and sparks.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5][15]

Hazardous Decomposition Products: Combustion may produce toxic fumes, including carbon

monoxide, nitrogen oxides (NOx), and hydrogen fluoride (HF).[5][7]

Toxicological and Ecological Information
Toxicological Profile: There is a lack of specific quantitative toxicological data (e.g., LD50).

The primary known effects are irritation to the skin, eyes, and respiratory system, and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://www.uspmsds.com/msds/controller?cmd=getmsdsfile&catalognumber=1569000
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


potential for skin sensitization.[8] Chronic effects are not well-documented, but prolonged or

repeated skin contact may lead to sensitization in some individuals.[8]

Ecological Profile: No specific data on ecotoxicity is available.[9] As a standard precaution,

the material should not be allowed to enter drains or water courses.[5][8][10]

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable environmental

regulations. It is recommended to use a licensed professional waste disposal service.[8] Empty

containers should be decontaminated and disposed of appropriately, observing all label

safeguards until they are cleaned or destroyed.[8]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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